6-Chloro-2-(2-N,N-dimethylsulfamoylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-[2-(dimethylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H14ClNO4S/c1-17(2)22(20,21)13-9-4-3-6-10(13)11-7-5-8-12(16)14(11)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: MZDOJNFNEJQGCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C15H14ClNO4S
• DSSTOX Substance ID: DTXSID801147950
• Molecular Weight: 339.8 g/mol
• CAS RN: 1261956-32-4

Description

6-Chloro-2-(2-N,N-dimethylsulfamoylphenyl)benzoic acid, or 6-Cl-2-DMS-PB, is a chemical compound composed of a chlorinated phenyl ring and an amide group attached to a sulfonamide group. It is a white crystalline solid with a melting point of 97-99°C. It is soluble in water, methanol, ethanol, and acetone. 6-Cl-2-DMS-PB is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as an intermediate in the production of pharmaceuticals.

Scientific Research Applications

6-Cl-2-DMS-PB has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers such as polystyrene, polyethylene, and polypropylene. It has also been used as a reagent in organic synthesis, as well as an intermediate in the production of pharmaceuticals. Additionally, 6-Cl-2-DMS-PB has been used in the synthesis of other compounds such as 2-chloro-5-methylbenzoic acid and 2-chloro-6-methylbenzoic acid.

Mechanism of Action

6-Cl-2-DMS-PB acts as a catalyst in organic synthesis reactions by activating the substrate molecule and promoting the desired reaction. The mechanism of action is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfonamide group of 6-Cl-2-DMS-PB and the substrate molecule. This covalent bond is then broken, allowing the desired reaction to take place.
Biochemical and Physiological Effects
6-Cl-2-DMS-PB has not been studied for its biochemical and physiological effects. Therefore, its effects on the body are unknown.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Cl-2-DMS-PB in laboratory experiments include its low cost and easy availability. Additionally, it is a relatively stable compound and can be stored for long periods of time without degradation. The primary limitation of using 6-Cl-2-DMS-PB is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

Future research on 6-Cl-2-DMS-PB could focus on its biochemical and physiological effects, as well as its potential applications in pharmaceuticals. Additionally, further research could be done on its mechanism of action, as well as its potential uses as a catalyst in other organic synthesis reactions. Finally, research could be done to explore ways to increase its solubility in water, as this could make it more useful in aqueous solutions.

Synthesis Methods

6-Cl-2-DMS-PB can be synthesized by the reaction of 2-naphthol and dimethyl sulfate in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of the desired 6-Cl-2-DMS-PB and an undesired byproduct, 2-naphthol. This mixture can be separated by column chromatography.